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Compound of Interest

Compound Name: 6-Hydroxydodecanedioyl-CoA

Cat. No.: B15552821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 6-Hydroxydodecanedioyl-CoA with other

dicarboxylic acyl-CoAs, focusing on their metabolic fate and enzymatic interactions. Due to the

limited direct experimental data on 6-Hydroxydodecanedioyl-CoA, this analysis leverages

data from its non-hydroxylated counterpart, dodecanedioyl-CoA (DC12-CoA), and other

relevant dicarboxylic acyl-CoAs to provide a comprehensive overview for research and drug

development applications.

Metabolic Overview of Dicarboxylic Acyl-CoAs
Dicarboxylic acids (DCAs) are produced from monocarboxylic fatty acids through ω-oxidation.

[1] This process, primarily occurring in the endoplasmic reticulum, involves the hydroxylation of

the terminal methyl group, followed by oxidation to a carboxylic acid. The resulting DCA is then

activated to its coenzyme A (CoA) thioester, such as dodecanedioyl-CoA. These dicarboxylic

acyl-CoAs are subsequently metabolized via β-oxidation in both mitochondria and

peroxisomes, yielding acetyl-CoA and succinyl-CoA.[1][2] Succinyl-CoA is an anaplerotic

substrate for the tricarboxylic acid (TCA) cycle, highlighting the role of dicarboxylic acids in

energy metabolism.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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